Cas no 1261268-98-7 (5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole)
![5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole structure](https://ossimg.kuujia.com/scimg/1261500/1261268-98-7x500.png)
1261268-98-7 structure
Product Name:5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole
CAS No:1261268-98-7
MF:C8H4F4N4
MW:232.137774467468
MDL:MFCD18375295
CID:1056487
PubChem ID:24729894
Update Time:2025-04-20
5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole
- C8H4F4N4
- AC3535
- SY012455
- 1261268-98-7
- 5-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]-2H-1,2,3,4-TETRAZOLE
- AS-80137
- MFCD18375295
- AKOS027256749
- DB-019253
- 2H-Tetrazole, 5-[4-fluoro-3-(trifluoromethyl)phenyl]-
-
- MDL： MFCD18375295
- Inchi： 1S/C8H4F4N4/c9-6-2-1-4(7-13-15-16-14-7)3-5(6)8(10,11)12/h1-3H,(H,13,14,15,16)
- InChI Key： DJAVSIDVPRVJEA-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C2N=NNN=2)C=C1C(F)(F)F
Computed Properties
- Exact Mass: 203.074642105g/mol
- Monoisotopic Mass: 203.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 33.1Ų
5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110129-5g |
5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole |
1261268-98-7 | 95% | 5g |
$400.00 | 2023-09-03 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY012455-0.25g |
5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole |
1261268-98-7 | ≥95% | 0.25g |
¥1500.0 | 2023-09-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY012455-1g |
2-(3-Bromophenyl)imidazole |
1261268-98-7 | ≥95% | 1g |
¥3750.0 | 2023-09-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY012455-5g |
2-(3-Bromophenyl)imidazole |
1261268-98-7 | ≥95% | 5g |
¥11500.0 | 2023-09-15 | |
| eNovation Chemicals LLC | D910938-0.25g |
5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole |
1261268-98-7 | 95% | 0.25g |
$190 | 2024-07-20 | |
| eNovation Chemicals LLC | D910938-1g |
5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole |
1261268-98-7 | 95% | 1g |
$415 | 2024-07-20 | |
| eNovation Chemicals LLC | D910938-5g |
5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole |
1261268-98-7 | 95% | 5g |
$1320 | 2024-07-20 | |
| eNovation Chemicals LLC | K11299-1g |
5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole |
1261268-98-7 | 97% | 1g |
$950 | 2024-05-24 | |
| eNovation Chemicals LLC | K11299-5g |
5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole |
1261268-98-7 | 97% | 5g |
$810 | 2023-09-03 | |
| Chemenu | CM420652-5g |
2H-Tetrazole, 5-[4-fluoro-3-(trifluoromethyl)phenyl]- |
1261268-98-7 | 95%+ | 5g |
$1414 | 2023-03-07 |
5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
1261268-98-7 (5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole) Related Products
- 2251-79-8(5-4-(Trifluoromethyl)phenyl-1H-tetrazole)
- 1216901-77-7(5-(2-Fluorophenyl)-1H-tetrazole hydrochloride)
- 92712-48-6(5-3-(Trifluoromethyl)phenyl-1H-tetrazole)
- 874784-07-3(5-3-fluoro-5-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole)
- 175205-09-1(5-3,5-Bis(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole)
- 50907-19-2(5-(2-Fluorophenyl)-1H-tetrazole)
- 188890-63-3(5-(2,6-difluorophenyl)-2H-1,2,3,4-tetrazole)
- 1020969-35-0(5-(4-fluoro-3-methylphenyl)-1H-1,2,3,4-tetrazole)
- 1250349-43-9(5-(2-fluoro-4-methylphenyl)-1H-1,2,3,4-tetrazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
